Cas no 1270556-31-4 (2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL)

• Product Name: 2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
• CAS No: 1270556-31-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5690351
• PubChem ID: 82494735
• Update Time: 2023-10-13

2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Chemical and Physical Properties

Names and Identifiers

• 1270556-31-4
• 2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
• 2-METHYL-1-(4-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINEHCL
• Benzenemethanamine, α-(1-methylethyl)-4-(methylsulfonyl)-

• Inchi： 1S/C11H17NO2S/c1-8(2)11(12)9-4-6-10(7-5-9)15(3,13)14/h4-8,11H,12H2,1-3H3
• InChI Key： IFDDPMRFQGRTKZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 379.6±34.0 °C(Predicted)
• pka: 8.99±0.10(Predicted)